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Compound of Interest

Fsh receptor-binding inhibitor
Compound Name:

fragment(bi-10)

Cat. No.: B12400022

Audience: Researchers, scientists, and drug development professionals.

Introduction: The FSH receptor-binding inhibitor fragment (bi-10) is a potent, non-steroidal
peptide antagonist of the Follicle-Stimulating Hormone (FSH) receptor (FSHR).[1][2] It functions
by blocking the binding of FSH to its receptor, thereby altering FSH action at the cellular level.
[1][2] Proper handling, dissolution, and storage of this lyophilized peptide are critical to
preserving its structure, activity, and ensuring experimental reproducibility. These notes provide
detailed protocols and best practices for the effective use of bi-10 in a research setting.

Product Specifications and Physicochemical
Properties

The bi-10 peptide is a decapeptide with the following characteristics:
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Property Value Reference

Thr-Glu-Asn-Leu-Glu-Pro-Asn-
Sequence Gly-Glu-Gly-NH2 [1112]
(TENLEPNGEG-NH2)

Molecular Formula C42H67N13019 [1][2]
Molecular Weight 1058.06 g/mol [11[2]
CAS Number 163973-98-6 [1][2]
Appearance White to off-white solid powder  [1]
) Typically >98% (Varies by
Purity )
supplier)
Target FSH Receptor (FSHR) [11[2]

Dissolution Protocol

Due to its amino acid composition, bi-10 is a hydrophobic peptide that requires an organic
solvent for effective reconstitution. The recommended solvent is Dimethyl Sulfoxide (DMSO).

Solubility Data

Solvent Maximum Solubility Notes

Sonication is recommended to
DMSO 100 mg/mL (94.51 mM) o ]
aid dissolution.[2]

Not recommended for creating
Water / PBS Insoluble or poorly soluble )
stock solutions.

Reconstitution of Lyophilized Peptide

This protocol details the steps to create a high-concentration stock solution.
Materials:

 Vial of lyophilized bi-10
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High-purity DMSO

Sterile, calibrated micropipettes and tips

Vortex mixer

Bath sonicator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized bi-10 to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial, which can degrade the peptide.[3]

e Solvent Calculation: Determine the required volume of DMSO to achieve the desired stock
concentration. For example, to create a 10 mM stock solution from 1 mg of bi-10:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Volume (pL) = (0.001 g/ (0.010 mol/L * 1058.06 g/mol )) * 1,000,000 = 94.5 pL

e Solvent Addition: Using a sterile pipette, carefully add the calculated volume of DMSO to the
vial. Dispense the solvent slowly down the side of the vial, avoiding squirting it directly onto
the peptide powder.[4]

» Dissolution: Gently swirl the vial to mix.[4] For complete dissolution, sonicate the vial in a
water bath for 5-10 minutes.[2]

 Visual Inspection: After sonication, visually inspect the solution to ensure it is clear and free
of any particulate matter. A clear solution indicates the peptide is fully dissolved.[5]

« Aliquot and Store: Proceed immediately to the storage protocol (Section 3) to prepare
aliquots for long-term use.

Storage and Stability

Proper storage is crucial to prevent degradation and maintain the biological activity of bi-10.
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Recommended Storage Conditions

Form Temperature Duration Notes

Store sealed and
Lyophilized Powder -80°C 2 years protected from
moisture.[1][2]

Store sealed and
-20°C 1 year protected from

moisture.[1][2]

Aliguot to avoid

Stock Solution (in freeze-thaw cycles.
-80°C 6 months o
DMSO) Store in tightly sealed
vials.[1][2]

Aliquot to avoid

freeze-thaw cycles.
-20°C 1 month o

Store in tightly sealed

vials.[1][2]

Best Practices for Storage

o Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade peptides.[6] It is
critical to aliquot the stock solution into single-use volumes before freezing.

o Protect from Moisture: Lyophilized peptides are hygroscopic. Always ensure vials are tightly
sealed and have equilibrated to room temperature before opening.

o Use Appropriate Vials: Use low-protein-binding polypropylene or glass vials for storing
peptide solutions to minimize loss due to surface adsorption.

Experimental Protocols
Preparation of Working Solutions

Most biological assays are performed in aqueous buffers. The DMSO stock solution must be
diluted to a final working concentration where the DMSO percentage is low enough to not affect
the experimental system (typically <0.5%).
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Procedure:

Retrieve a single-use aliquot of the bi-10 DMSO stock solution from the freezer.
o Thaw the aliquot completely at room temperature.

o Perform a serial dilution of the stock solution into your desired sterile aqueous assay buffer
(e.g., PBS, DMEM, or specific cell culture media) to achieve the final working concentration.

» Briefly vortex the final working solution to ensure homogeneity.

o Use the freshly prepared working solution in your experiment immediately. Do not store
agueous dilutions for extended periods.

Visualizations
Signaling Pathway

The bi-10 peptide acts as a competitive antagonist at the FSH receptor, preventing the initiation
of the downstream signaling cascade.
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Caption: FSHR signaling pathway and the inhibitory action of bi-10.

Experimental Workflow
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The following workflow outlines the process from receiving the lyophilized peptide to its use in

an experiment.

Receive Lyophilized
bi-10 Peptide

Upon Receipt

Store Powder
-20°C (1 yr) or -80°C (2 yrs)

Before Use

Equilibrate Vial
to Room Temp

Reconstitute in DMSO
(e.g., 10 mM stock) with Sonication

Particulates
Present

Confirm Complete
Dissolution

Clear Solution

Aliguot Stock Solution
into Single-Use Vials

Store Stock Aliquots
-20°C (1 mo) or -80°C (6 mos)

For Experiment

Prepare Working Solution
in Aqueous Buffer

Use Immediately
in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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